Cas no 24154-26-5 (2,5-dihydroxypyridine)

• Product Name: 2,5-dihydroxypyridine
• CAS No: 24154-26-5
• MF: C₅H₅NO₂
• MW: 111.098701238632
• CID: 1419670
• PubChem ID: 99456
• Update Time: 2025-04-20

2,5-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-dihydroxypyridine
• C01059
• MFCD20442000
• AC-33445
• 5-Hydroxy-2(1H)-pyridinone
• A864033
• NSC-224189
• 5-hydroxy-1,2-dihydropyridin-2-one
• Z1198152559
• 5-hydroxy-1H-pyridin-2-one
• pyridine-2,5-diol
• SY023088
• 24154-26-5
• SCHEMBL174894
• DB-008137
• 5-Hydroxy-2-pyridone
• SB54074
• 2,5-Pyridinediol #
• ALBB-027307
• 5-oxidanyl-1H-pyridin-2-one
• NSC224189
• 5154-01-8
• ZZB29100TE
• MFCD00234075
• DB-081015
• G6C
• pyridin-2(1H)-one, 5-hydroxy-
• CHEBI:16364
• AS-10190
• UNII-ZZB29100TE
• pyridine-2, 5-diol
• 2,5-Pyridinediol
• BBL101697
• AKOS006273362
• AKOS015856408
• Q27101869
• AMY7989
• A828649
• 2(1H)-Pyridinone, 5-hydroxy-
• 5-Hydroxypyridin-2(1H)-one
• 2,5-Dhpy
• NSC 224189
• 2,5-dihydroxy-pyridine
• STL555493
• SB21482
• O12060
• DTXSID00199504
• CS-W006127
• EN300-142487
• 84719-33-5

• Inchi： 1S/C5H5NO2/c7-4-1-2-5(8)6-3-4/h1-3,7H,(H,6,8)
• InChI Key： CHGPEDOMXOLANF-UHFFFAOYSA-N
• SMILES： OC1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 111.032028402g/mol
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų